molecular formula C10H5BrClN3O3S B8471437 N-(5-Bromo-thiazol-2-yl)-4-chloro-3-nitro-benzamide

N-(5-Bromo-thiazol-2-yl)-4-chloro-3-nitro-benzamide

Cat. No. B8471437
M. Wt: 362.59 g/mol
InChI Key: OKAXPSXFWYSWRM-UHFFFAOYSA-N
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Patent
US07910595B2

Procedure details

A mixture of 4-chloro-3-nitrobenzoyl chloride was reacted with 5-Bromo-thiazol-2-ylamine to produce N-(5-Bromo-thiazol-2-yl)-4-chloro-3-nitro-benzamide according to the procedure of Example 10A, which was treated sequentially using the procedures from Examples 13A, 13B and 13C to provide the title product.
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0 (± 1) mol
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reactant
Reaction Step One
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Reaction Step Two

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:10]=[CH:9][C:5]([C:6](Cl)=[O:7])=[CH:4][C:3]=1[N+:11]([O-:13])=[O:12].[Br:14][C:15]1[S:19][C:18]([NH2:20])=[N:17][CH:16]=1>>[Br:14][C:15]1[S:19][C:18]([NH:20][C:6](=[O:7])[C:5]2[CH:9]=[CH:10][C:2]([Cl:1])=[C:3]([N+:11]([O-:13])=[O:12])[CH:4]=2)=[N:17][CH:16]=1

Inputs

Step One
Name
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reactant
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ClC1=C(C=C(C(=O)Cl)C=C1)[N+](=O)[O-]
Step Two
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reactant
Smiles
BrC1=CN=C(S1)N

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
Type
product
Smiles
BrC1=CN=C(S1)NC(C1=CC(=C(C=C1)Cl)[N+](=O)[O-])=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.